Cas no 7146-00-1 (Propanamide, 2-methyl-N- (3-methylphenyl)-)

• Product Name: Propanamide, 2-methyl-N- (3-methylphenyl)-
• CAS No: 7146-00-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 572653
• PubChem ID: 225844
• Update Time: 2025-04-19

Propanamide, 2-methyl-N- (3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-methyl-N- (3-methylphenyl)-
• 2-methyl-N-(3-methylphenyl)propanamide
• Isobuttersaeure-m-toluidid
• isobutyric acid m-toluidide
• Isobutyr-m-toluidid
• m-Isobutyrotoluidid
• m-Isobutyrotoluidide
• N-m-Tolyl-isobutyramide
• DTXSID40280142
• OFKDADAPWXHGJJ-UHFFFAOYSA-N
• AN-652/10592023
• BRD-K21244760-001-01-2
• NSC-15676
• Propanamide, 2-methyl-N-(3-methylphenyl)-
• SCHEMBL2735680
• N-(m-Tolyl)isobutyramide
• 7146-00-1
• HMS1542B20
• Propanamide, N-(3-methylphenyl)-2-methyl-
• AKOS000672958
• TimTec1_002858
• NSC15676

• Inchi： 1S/C11H15NO/c1-8(2)11(13)12-10-6-4-5-9(3)7-10/h4-8H,1-3H3,(H,12,13)
• InChI Key： OFKDADAPWXHGJJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.66250